Cas no 89790-30-7 (Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester)

Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester structure
89790-30-7 structure
Product Name:Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester
CAS No:89790-30-7
MF:C16H24O5S
MW:328.423764228821
CID:588981
PubChem ID:536810
Update Time:2025-04-19

Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester
    • methyl 8-(4-methylphenyl)sulfonyloxyoctanoate
    • DTXSID20336858
    • ZJYPTOIUONGQIX-UHFFFAOYSA-N
    • 89790-30-7
    • Methyl 8-([(4-methylphenyl)sulfonyl]oxy)octanoate #
    • Inchi: 1S/C16H24O5S/c1-14-9-11-15(12-10-14)22(18,19)21-13-7-5-3-4-6-8-16(17)20-2/h9-12H,3-8,13H2,1-2H3
    • InChI Key: ZJYPTOIUONGQIX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 328.13444504g/mol
  • Monoisotopic Mass: 328.13444504g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 78Ų

Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester Related Literature

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd